Cas no 2833-30-9 (2(5h)-furanone,5-ethoxy)

• Product Name: 2(5h)-furanone,5-ethoxy
• CAS No: 2833-30-9
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD00236143
• CID: 253415
• Update Time: 2026-05-14

2(5h)-furanone,5-ethoxy Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxyfuran-2(5H)-one
• 2(5H)-Furanone,5-ethoxy-
• 2-ethoxy-2H-furan-5-one
• 2(5H)-Furanone,5-ethoxy
• 4-Ethoxy-2-butenolide
• 5-Aethoxy-5H-furan-2-on
• 5-ethoxy-2(5H)-furanone
• 5-ethoxy-2,5-dihydrofuran-2-one
• 5-ethoxy-5H-furan-2-one
• 5-ethoxyfuran-2[5H]-one
• 4-Ethoxy-4-hydroxycrotonic acid gama-lactone
• 5-Ethoxy-2,5-dihydro-2-furanone
• beta-Formylacrylic acid pseudoethyl ester
• 2(5h)-furanone,5-ethoxy

• MDL： MFCD00236143
• Inchi： InChI=1S/C6H8O3/c1-2-8-6-4-3-5(7)9-6/h3-4,6H,2H2,1H3
• InChI Key： NOZLVOMKFMVAKH-UHFFFAOYSA-N
• SMILES： O1C(C=CC1OCC)=O

Computed Properties

• Exact Mass: 128.04700
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.13
• Boiling Point: 263 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.465
• PSA: 35.53000
• LogP: 0.46200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 2(5h)-furanone,5-ethoxy

Comprehensive Guide to 2(5H)-Furanone,5-Ethoxy (CAS No. 2833-30-9): Properties, Applications, and Market Insights

2(5H)-Furanone,5-Ethoxy (CAS No. 2833-30-9) is a specialized organic compound that has garnered significant attention in various industries due to its unique chemical structure and versatile applications. This furanone derivative is particularly valued in the fragrance, flavor, and pharmaceutical sectors. With the increasing demand for sustainable and bio-based chemicals, 5-ethoxy furanone is emerging as a compound of interest for researchers and manufacturers alike.

The molecular formula of 2(5H)-Furanone,5-Ethoxy is C6H8O3, featuring a furan ring substituted with an ethoxy group. This structural configuration imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. The compound is often sought after for its ability to contribute to the development of novel flavor enhancers and aroma compounds, aligning with the growing consumer preference for natural and synthetic flavorings.

One of the most prominent applications of 2(5H)-Furanone,5-Ethoxy is in the flavor and fragrance industry. Its unique olfactory profile makes it a key ingredient in creating fruity and caramel-like notes, which are highly desirable in food products and perfumes. Recent trends show a surge in demand for clean-label ingredients, and this compound fits well within the framework of sustainable and safe additives. Additionally, its role in pharmaceutical intermediates is being explored, particularly in the synthesis of bioactive molecules.

From a market perspective, the global demand for furanone derivatives like 5-ethoxy furanone is on the rise. Industries are increasingly investing in research to uncover new applications, especially in green chemistry and biodegradable materials. The compound's compatibility with eco-friendly production processes makes it a candidate for future innovations. Furthermore, its stability and solubility properties are being studied for potential use in cosmetic formulations and functional foods.

In the realm of scientific research, 2(5H)-Furanone,5-Ethoxy is frequently discussed in the context of heterocyclic chemistry. Its reactivity and functional group versatility make it a subject of interest for chemists working on catalysis and molecular design. Recent publications have highlighted its potential in creating chiral auxiliaries and asymmetric synthesis, which are critical for developing enantioselective drugs and agrochemicals.

For those sourcing 2(5H)-Furanone,5-Ethoxy, it is essential to consider factors such as purity, supplier reliability, and compliance with regulatory standards. The compound is typically available in liquid form, and proper storage conditions are crucial to maintain its integrity. As the industry moves toward digital transformation, many suppliers now offer detailed technical data sheets and online procurement options, streamlining the purchasing process for businesses and researchers.

Looking ahead, the future of 2(5H)-Furanone,5-Ethoxy appears promising, with advancements in biotechnology and synthetic biology opening new avenues for its production and application. Whether you are a chemist, a product developer, or a procurement specialist, understanding the nuances of this compound can provide a competitive edge in today's dynamic market.